N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine

• IUPAC Name: N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine
• InChI: InChI=1S/C11H9F3N4/c1-15-10-8(11(12,13)14)17-18-9(16-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,15,16,18)
• InChI Key: VWCUKIMQFRFYEF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(N=NC(=N1)C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C11H9F3N4
• DSSTOX Substance ID: DTXSID301189981
• Molecular Weight: 254.21 g/mol
• CAS RN: 383148-46-7

Description

N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine is a heterocyclic organic compound that belongs to the triazinone family. It is an important synthetic intermediate used in many organic synthesis reactions. Due to its unique properties, N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine is used as a versatile building block in the synthesis of various drugs, pesticides, and other materials. It has a wide range of applications in the pharmaceutical, agrochemical, and specialty chemical industries.

Scientific Research Applications

Chemical Synthesis and Transformations

• N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine is a compound studied for its potential in various chemical reactions and synthesis processes. For instance, its derivatives have been involved in reactions like amination, exhibiting the transformation of triazine derivatives into corresponding 3-amino-1,2,4-triazines, indicating a broad potential in synthetic chemistry (Rykowski & Plas, 1982).

Pharmacological Research

• In pharmacological contexts, derivatives of 1,2,4-triazines, including N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine, have been synthesized and studied for their potential antibacterial properties. Specific analogs have shown activity against bacteria like Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Material Science Applications

• This compound has also been explored in the field of material science, particularly in the synthesis of novel polymers. Phenyl-1,3,5-triazine functional aromatic polyamides, utilizing triazine derivatives, have been synthesized. These polymers exhibit high thermal stability and solubility, indicating their potential in advanced material applications (Yu et al., 2012).

Agricultural Chemistry

• Some derivatives of 1,2,4-triazines, related to N-methyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine, have shown herbicidal activity. For example, 3-alkyl-4-amino-6-phenyl-1,2,4-triazin-5-ones exhibit properties of inhibiting electron transport in photosynthesis, demonstrating potential as selective herbicides in crops like sugar beets (Schmidt et al., 1975).